Cas no 575434-10-5 (Benzoic acid, 3-nitro-4-[(phenylmethyl)thio]-, methyl ester)

• Product Name: Benzoic acid, 3-nitro-4-[(phenylmethyl)thio]-, methyl ester
• CAS No: 575434-10-5
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 1604818
• PubChem ID: 68183090
• Update Time: 2025-04-21

Benzoic acid, 3-nitro-4-[(phenylmethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-[(phenylmethyl)thio]-, methyl ester
• 4-Benzylsulfanyl-3-nitro-benzoic acid methyl ester
• SCHEMBL11973051
• Methyl 4-(benzylthio)-3-nitrobenzoate
• 575434-10-5
• BVBLABKMTHTQFC-UHFFFAOYSA-N

• Inchi： 1S/C15H13NO4S/c1-20-15(17)12-7-8-14(13(9-12)16(18)19)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： BVBLABKMTHTQFC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.05659
• Monoisotopic Mass: 303.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.44